3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide
Overview
Description
3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide, also known as CHEMBL266190, is a chemical compound that belongs to the benzamide class of compounds. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. The compound is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide involves the inhibition of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This inhibition leads to the accumulation of DNA damage and ultimately induces cell death. Additionally, the compound has been shown to bind to certain receptors in the body, including the sigma-1 receptor and the cannabinoid receptor CB2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide are diverse and depend on the specific biological process being studied. The compound has been shown to induce cell death in cancer cells, reduce inflammation in animal models of disease, and improve cognitive function in mouse models of neurodegenerative diseases. Additionally, the compound has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide is its versatility in scientific research. The compound can be used to study a wide range of biological processes and has potential applications in multiple disease areas. Additionally, the compound is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of the compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are numerous future directions for research involving 3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide. One potential area of investigation is the development of novel therapeutic agents based on the compound's structure and mechanism of action. Additionally, the compound could be used to study the role of PARP inhibition in various disease states, including cancer and neurodegeneration. Finally, the compound could be used as a tool to investigate the role of the sigma-1 receptor and CB2 receptor in the body, which could have implications for the treatment of pain, anxiety, and other conditions.
Synthesis Methods
The synthesis of 3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide involves the reaction of 3-chloro-4-methoxybenzoic acid with 2-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is purified by recrystallization.
Scientific Research Applications
3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide has been extensively used in scientific research as a tool to investigate various biological processes. The compound has been shown to have potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been used as a probe to study the role of certain enzymes and receptors in the body.
properties
IUPAC Name |
3-chloro-N-(2-ethoxyphenyl)-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3/c1-3-21-15-7-5-4-6-13(15)18-16(19)11-8-9-14(20-2)12(17)10-11/h4-10H,3H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHXQBVSTCXZDMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
692766-74-8 |
Source
|
| Record name | 3-CHLORO-N-(2-ETHOXYPHENYL)-4-METHOXYBENZAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-N-[2-(4-methylphenoxy)ethyl]benzamide](/img/structure/B5747526.png)
![2-phenyl[1,3]thiazolo[3,2-a]quinolin-10-ium-1-olate](/img/structure/B5747532.png)
![N-(tert-butyl)-N'-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea](/img/structure/B5747540.png)
![3,5-dimethyl-N-[(3-pyridinylamino)carbonothioyl]benzamide](/img/structure/B5747555.png)
![N-(4-fluorophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea](/img/structure/B5747566.png)
![4-{[3-(aminocarbonyl)-4-(4-isopropylphenyl)-5-methyl-2-thienyl]amino}-2-methyl-4-oxo-2-butenoic acid](/img/structure/B5747568.png)
![{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}(phenyl)methanone](/img/structure/B5747584.png)
![N-cyclohexyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea](/img/structure/B5747594.png)
![N-[3-(3,4-dimethylbenzoyl)phenyl]-2-thiophenecarboxamide](/img/structure/B5747597.png)
